Cas no 5363-70-2 (Hexanedioic acid,2-methyl-5-methylene-)

• Product Name: Hexanedioic acid,2-methyl-5-methylene-
• CAS No: 5363-70-2
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 376836
• PubChem ID: 110647
• Update Time: 2025-04-19

Hexanedioic acid,2-methyl-5-methylene- Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid,2-methyl-5-methylene-
• 2-methyl-5-methyleneadipic acid
• 2-methyl-5-methylidenehexanedioic acid
• 5363-70-2
• BMQHCCUIUKBSNF-UHFFFAOYSA-N
• NS00044628
• 2-methyl-5-methylenehexanedioic acid
• SCHEMBL194542
• DTXSID10968400
• EINECS 226-352-7

• Inchi： 1S/C8H12O4/c1-5(7(9)10)3-4-6(2)8(11)12/h6H,1,3-4H2,2H3,(H,9,10)(H,11,12)
• InChI Key： BMQHCCUIUKBSNF-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC(=C)C(=O)O)=O

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6